Cas no 2223054-30-4 (1-(2-methylphenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(2-methylphenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 2223054-30-4
• MF: C₁₆H₂₁BN₂O₂
• MW: 284.161144018173
• MDL: MFCD21099756
• CID: 5239642
• PubChem ID: 66521490
• Update Time: 2025-05-25

1-(2-methylphenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(2-methylphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-(2-methylphenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD21099756
• Inchi： 1S/C16H21BN2O2/c1-12-8-6-7-9-14(12)19-11-13(10-18-19)17-20-15(2,3)16(4,5)21-17/h6-11H,1-5H3
• InChI Key： MHTFBYJJOIYSTO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-methylphenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Recent Advances in the Study of 1-(2-methylphenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 2223054-30-4)

The compound 1-(2-methylphenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 2223054-30-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic acid derivative, characterized by its unique pyrazole and dioxaborolane moieties, has shown promising activity in various biochemical assays, particularly in the context of kinase inhibition and targeted therapy.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's ability to selectively inhibit certain tyrosine kinases, which are implicated in various cancers, suggesting its potential as a lead compound for oncology therapeutics.

In addition to its kinase inhibitory properties, research has explored the compound's utility in boron neutron capture therapy (BNCT). A preclinical study demonstrated its ability to accumulate in tumor cells, making it a candidate for BNCT, a promising treatment for refractory cancers. The boron-rich structure of the compound facilitates neutron capture, leading to localized tumor cell destruction while sparing healthy tissue.

Further investigations into the pharmacokinetics and toxicity profile of this compound are underway, with preliminary data indicating favorable metabolic stability and low off-target effects. These findings position 1-(2-methylphenyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole as a versatile scaffold for further medicinal chemistry optimization and therapeutic development.

In summary, the latest research underscores the potential of this compound in both targeted cancer therapy and innovative treatment modalities like BNCT. Continued exploration of its mechanisms and applications is expected to yield significant advancements in the field.